5-(2-Aminoethyl)thiophene-2-carboxamide

• CAS RN: 88961-65-3
• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 5-(2-aminoethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C7H10N2OS/c8-4-3-5-1-2-6(11-5)7(9)10/h1-2H,3-4,8H2,(H2,9,10)
• InChI Key: AALHGKIMYLYESB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)C(=O)N)CCN

Description

5-(2-Aminoethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C7H10N2OS and its molecular weight is 170.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-Thienyl)ethyl p-toluenesulphonate (J.A.C.S. 95, 1973, 1247), acetyl chloride and aluminium chloride were reacted in methylene chloride to give 2-[(5-acetyl-2-thienyl)ethyl]p-toluenesulphonate (melting point 111°-112°, from ethanol). This was converted with sodium azide in dimethyl sulphoxide into 5-(2-azidoethyl)-2-thienyl methyl ketone. Oxidation with sodium hypobromite yielded 5-(2-azidoethyl)-2-thiophenecarboxylic acid of melting point 53°-55° C. Treatment of this acid with thionyl chloride gave the corresponding acid chloride which was reacted with ammonia to give 5-(2-azidoethyl)-2-thiophenecarboxamide (melting point 104°-105°, from ethanol). Reaction of this amide with triphenylphosphine and hydrolysis (J. Org. Chem. 40, 1975, 1659) gave 5-(2-aminoethyl)-2-thiophenecarboxamide of melting point 134°-136° (from acetonitrile).